![molecular formula C20H16N4O2S B2532068 (2E)-4-(1,3-benzodioxol-5-yl)-N-(2-ethylanilino)-1,3-thiazole-2-carboximidoyl cyanide CAS No. 477196-48-8](/img/structure/B2532068.png)
(2E)-4-(1,3-benzodioxol-5-yl)-N-(2-ethylanilino)-1,3-thiazole-2-carboximidoyl cyanide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-4-(1,3-benzodioxol-5-yl)-N-(2-ethylanilino)-1,3-thiazole-2-carboximidoyl cyanide is a useful research compound. Its molecular formula is C20H16N4O2S and its molecular weight is 376.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Approaches and Biological Applications
Synthetic Utilities of o-Phenylenediamines
This review highlights methods developed for the synthesis of compounds from o-phenylenediamines, including benzimidazoles, quinoxalines, and benzo(1,5)diazepines. It covers the synthesis and biological applications of azolylthiazoles, showcasing their importance in creating fluorescent systems and exploring their role in decarboxylative reactions. The synthesis of arylacetic acid cyanomethyl esters demonstrates the versatility of related compounds in organic synthesis (Ibrahim, 2011).
POCl3 Mediated Syntheses and Biological Evaluation
Research focused on developing novel benzofused thiazole derivatives as potential antioxidant and anti-inflammatory agents. This work illustrates the pharmacological potential of benzothiazole derivatives in addressing inflammation and oxidative stress, suggesting a pathway for the development of therapeutic agents (Raut et al., 2020).
Pharmacological Potential of Benzothiazole Derivatives
Advancement in Pharmacological Activities
This review consolidates the varied biological and therapeutic activities of benzothiazole containing compounds, including antimicrobial, analgesic, anti-inflammatory, and antitubercular properties. The benzothiazole nucleus is highlighted as a crucial moiety in many biologically active compounds, underscoring its significance in medicinal chemistry (Sumit, Kumar, & Mishra, 2020).
properties
IUPAC Name |
(2E)-4-(1,3-benzodioxol-5-yl)-N-(2-ethylanilino)-1,3-thiazole-2-carboximidoyl cyanide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O2S/c1-2-13-5-3-4-6-15(13)23-24-16(10-21)20-22-17(11-27-20)14-7-8-18-19(9-14)26-12-25-18/h3-9,11,23H,2,12H2,1H3/b24-16+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVORLNBMMRVUQO-LFVJCYFKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NN=C(C#N)C2=NC(=CS2)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=CC=CC=C1N/N=C(\C#N)/C2=NC(=CS2)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.